Cas no 16067-01-9 (2-Octanone, 1-nitro-)

• Product Name: 2-Octanone, 1-nitro-
• CAS No: 16067-01-9
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• CID: 140442
• PubChem ID: 27670
• Update Time: 2025-04-19

2-Octanone, 1-nitro- Chemical and Physical Properties

Names and Identifiers

• 2-Octanone, 1-nitro-
• 1-Nitro-2-octanone
• 1-nitrooctan-2-one
• CRGCBMPLEALRLX-UHFFFAOYSA-N
• SCHEMBL11367927
• DTXSID90166967
• 16067-01-9

• Inchi： 1S/C8H15NO3/c1-2-3-4-5-6-8(10)7-9(11)12/h2-7H2,1H3
• InChI Key： CRGCBMPLEALRLX-UHFFFAOYSA-N
• SMILES： O=C(C[N+](=O)[O-])CCCCCC

Computed Properties

• Exact Mass: 173.10525
• Monoisotopic Mass: 173.105193
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.9
• XLogP3: 2.4

Experimental Properties

• Density: 1.015
• Boiling Point: 251.3°C at 760 mmHg
• Flash Point: 99°C
• Refractive Index: 1.442
• PSA: 60.21